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molecular formula C16H11FO2 B8816567 4-(3-fluorophenyl)-7-methyl-2H-chromen-2-one CAS No. 1044277-06-6

4-(3-fluorophenyl)-7-methyl-2H-chromen-2-one

Cat. No. B8816567
CAS RN: 1044277-06-6
M. Wt: 254.25 g/mol
InChI Key: WYRSRBUJZGHUEP-UHFFFAOYSA-N
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Patent
US07960409B2

Procedure details

To a solution of 4-(3-fluorophenyl)-7-methyl-2H-chromen-2-one (1.25 g, 4.9 mmol) in carbontetrachloride (30 mL), N-bromosuccinimide (963 mg, 5.41 mmol) and benzoylperoxide (60 mg, 0.25 mmol) were added. The reaction was then stirred overnight at reflux. After cooling, the reaction mixture was concentrated under reduced pressure. The crude residue obtained was purified on a short column of silica gel (eluting with CH2Cl2). The filtrate was concentrated and the solid obtained was swished in a mixture of CH2Cl2/hexanes. The title product was collected by filtration. 1H NMR (400 MHz, acetone-d6): 7.72-7.6 (m, 1H), 7.55 (s, 1H), 7.47 (s, 1H), 7.45-7.3 (m, 4H), 6.4 (s, 1H), 4.78 (s, 2H).
Name
4-(3-fluorophenyl)-7-methyl-2H-chromen-2-one
Quantity
1.25 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
963 mg
Type
reactant
Reaction Step One
Name
benzoylperoxide
Quantity
60 mg
Type
reactant
Reaction Step One
Name
carbontetrachloride
Quantity
30 mL
Type
solvent
Reaction Step One
Name
crude residue

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([C:8]2[C:17]3[C:12](=[CH:13][C:14]([CH3:18])=[CH:15][CH:16]=3)[O:11][C:10](=[O:19])[CH:9]=2)[CH:5]=[CH:6][CH:7]=1.[Br:20]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:20][CH2:18][C:14]1[CH:13]=[C:12]2[C:17]([C:8]([C:4]3[CH:5]=[CH:6][CH:7]=[C:2]([F:1])[CH:3]=3)=[CH:9][C:10](=[O:19])[O:11]2)=[CH:16][CH:15]=1

Inputs

Step One
Name
4-(3-fluorophenyl)-7-methyl-2H-chromen-2-one
Quantity
1.25 g
Type
reactant
Smiles
FC=1C=C(C=CC1)C1=CC(OC2=CC(=CC=C12)C)=O
Name
N-bromosuccinimide
Quantity
963 mg
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
benzoylperoxide
Quantity
60 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
carbontetrachloride
Quantity
30 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The reaction was then stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CONCENTRATION
Type
CONCENTRATION
Details
the reaction mixture was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
crude residue
Type
product
Smiles
BrCC1=CC=C2C(=CC(OC2=C1)=O)C1=CC(=CC=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.